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o-Haloesters, particularly ethyl bromoacetate and its iodo-substituted counterpart, are pivotal
reagents in the arsenal of synthetic organic chemists. Their utility stems from the electrophilic
nature of the a-carbon, rendered reactive by the adjacent electron-withdrawing ester group and
the halogen atom. This inherent reactivity makes them excellent alkylating agents and versatile
building blocks for the construction of more complex molecular architectures, a cornerstone of
pharmaceutical research and development. This guide provides a comprehensive overview of
the chemical structure, molecular properties, synthesis, and key applications of ethyl
bromoacetate, ethyl iodoacetate, and the di-halogenated ethyl bromo(iodo)acetate, with a
focus on their practical application in drug discovery and development.

Ethyl Bromoacetate: A Workhorse in Organic
Synthesis

Ethyl bromoacetate is a widely utilized reagent in both academic and industrial laboratories. Its
predictable reactivity and commercial availability make it a go-to choice for introducing an
ethoxycarbonylmethyl moiety into a molecule.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b14523944#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14523944?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Structure and Molecular Properties

The chemical formula for ethyl bromoacetate is BrCH2CO2C2Hs.[1] It consists of an ethyl ester
of bromoacetic acid.[1] The presence of the bromine atom significantly influences the reactivity
of the adjacent methylene group.

Table 1: Physicochemical Properties of Ethyl Bromoacetate

Property Value Source
Molecular Formula C4H7BrO:

Molecular Weight 167.002 g/mol [1]
Appearance Colorless to light-yellow liquid [1]

Odor Fruity, pungent [1]
Density 1.51 g/cm3 [1]
Melting Point -38 °C [1]
Boiling Point 158 °C [1]
Solubility in Water Insoluble [2]

o ) Soluble in acetone, benzene,
Solubility in Organic Solvents
ethanol, and ether

Flash Point 47 °C [1]

CAS Number 105-36-2 [1]

Synthesis of Ethyl Bromoacetate

Ethyl bromoacetate is typically synthesized in a two-step process from acetic acid.[1] The first
step involves the bromination of acetic acid to form bromoacetic acid, followed by esterification
with ethanol.

A common laboratory-scale synthesis involves:
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o Bromination of Acetic Acid: Acetic acid is reacted with bromine in the presence of a catalyst,
such as red phosphorus, to yield bromoacetyl bromide.[3]

« Esterification: The resulting bromoacetyl bromide is then reacted with ethanol to produce
ethyl bromoacetate.[3]

Alternatively, bromoacetic acid can be directly esterified with ethanol using an acid catalyst like
sulfuric acid.[4][5]
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Caption: General synthesis pathway for ethyl bromoacetate.

Reactivity and Applications in Drug Development

Ethyl bromoacetate is a versatile alkylating agent.[1] Its primary application in organic synthesis
Is the Reformatsky reaction, where it reacts with zinc to form a zinc enolate, which can then
condense with carbonyl compounds to form [3-hydroxy esters.[1]

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://orgsyn.org/demo.aspx?prep=cv3p0381
https://orgsyn.org/demo.aspx?prep=cv3p0381
https://patents.google.com/patent/CN101891615A/en
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/ethylbromoacetate_508.pdf
https://www.benchchem.com/product/b14523944/docs?utm_src=pdf-body-img#introduction-the-role-of-haloesters-in-modern-synthetic-chemistry
https://en.wikipedia.org/wiki/Ethyl_bromoacetate
https://en.wikipedia.org/wiki/Ethyl_bromoacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14523944?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

@thyl Bromoacetata
T Zinc Enolate
__A\(BrZnCH2COz2Et)
\‘: ““““““ T o
'I Intermediate | Hs0" workup B-Hydroxy Ester
| I

Click to download full resolution via product page
Caption: The Reformatsky reaction using ethyl bromoacetate.

In the context of drug development, ethyl bromoacetate serves as a crucial intermediate for
synthesizing a wide array of pharmaceutical compounds.[6] Its applications include:

o Synthesis of Heterocycles: Many biologically active molecules contain heterocyclic rings.
Ethyl bromoacetate is a key starting material for constructing various ring systems.

o Preparation of Steroidal Antiestrogens: It is used in the cyclic condensation reactions to
produce steroidal antiestrogens.

o Development of Aldose Reductase Inhibitors: Researchers have utilized ethyl bromoacetate
as an alkylating agent in the synthesis of inhibitors for aldose reductase, an enzyme
implicated in diabetic complications.[5]

¢ Synthesis of Benzodiazepine Derivatives: It has been employed in the development of
aminobenzodiazepine derivatives, a class of drugs with psychoactive properties.[5]

e Drug Carrier Systems: Ethyl bromoacetate is used in the preparation of photoresponsive
coumarin-stabilized polymeric nanopatrticles that can act as detectable drug carriers.

Ethyl lodoacetate: A More Reactive Counterpart

Ethyl iodoacetate is structurally similar to its bromo-analog but exhibits enhanced reactivity due
to the better leaving group ability of iodide compared to bromide.
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Chemical Structure and Molecular Properties

The chemical formula for ethyl iodoacetate is ICH2CO2C2Hs.[7] It is the ethyl ester of iodoacetic
acid.

Table 2: Physicochemical Properties of Ethyl lodoacetate

Property Value Source
Molecular Formula CaH7102 [8]
Molecular Weight 214.002 g/mol [718]
Appearance .Cleiar, light yellow to orange 7]
liquid
Density 1.808 g/mL at 25 °C [7119]
Boiling Point 179-180 °C [7119]
Solubility in Water Insoluble 9]
Refractive Index n20/D 1.503 9]
Sensitivity Light sensitive [9][10]
CAS Number 623-48-3 [7]

Synthesis of Ethyl lodoacetate

Direct esterification of iodoacetic acid is often not the preferred method for synthesizing ethyl
iodoacetate.[10] A more common and efficient method is a Finkelstein-type reaction, where the
bromide or chloride in ethyl bromoacetate or ethyl chloroacetate is displaced by iodide.

Experimental Protocol: Synthesis of Ethyl lodoacetate from Ethyl Chloroacetate

e Dissolve 25 g of ethyl chloroacetate in 150 ml of ethanol in a round-bottom flask equipped
with a reflux condenser.[10]

o Separately, prepare a solution of 35 g of potassium iodide in 25 ml of distilled water.[10]
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e Add the potassium iodide solution dropwise to the stirred alcoholic solution of ethyl
chloroacetate.[10]

» Gently heat the mixture to 40-50 °C and continue stirring for 1-2 hours.[10]

 After the reaction is complete, transfer the mixture to a separatory funnel and wash with
water.[10]

o Separate the oily layer of ethyl iodoacetate, dry it over anhydrous calcium chloride, and
purify by distillation.[10]
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Caption: Finkelstein reaction for the synthesis of ethyl iodoacetate.

Applications in Research

Due to its higher reactivity, ethyl iodoacetate is a potent alkylating agent.[7] It has been used in
the synthesis of trans-2,3-disubstituted indolines through a diastereoselective radical cascade
reaction.[9] Like ethyl bromoacetate, it is a valuable tool in organic synthesis for introducing the
ethoxycarbonylmethyl group, particularly in cases where a more reactive electrophile is
required.

Ethyl Bromo(iodo)acetate: A Di-halogenated Analog
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For specialized applications requiring a di-halogenated a-carbon, ethyl bromo(iodo)acetate is a
relevant, though less common, reagent.

Chemical Structure and Molecular Properties

The chemical formula for ethyl bromo(iodo)acetate is CaHeBrlO2.[11] This molecule features
both a bromine and an iodine atom attached to the a-carbon.

Table 3: Physicochemical Properties of Ethyl Bromo(iodo)acetate

Property Value Source
Molecular Formula CaHeBrlO2 [11]
Molecular Weight 292.90 g/mol [11]
IUPAC Name ethyl 2-bromo-2-iodoacetate [11]
SMILES CCOC(=0)C(Bn)l [11]
CAS Number 62874-49-1 [11]

The reactivity of this compound would be complex, with the potential for selective or sequential
displacement of the halogen atoms, offering unique synthetic possibilities.

Safety and Handling

Both ethyl bromoacetate and ethyl iodoacetate are hazardous chemicals and must be handled
with appropriate safety precautions.

o Toxicity: Ethyl bromoacetate is a highly toxic alkylating agent and can be fatal if inhaled,
swallowed, or in contact with skin.[1][12][13][14] It is also a lachrymator, causing severe eye
irritation and tearing.[1][2]

o Flammability: Ethyl bromoacetate is a flammable liquid.[12][14] Keep away from heat,
sparks, and open flames.[12][13][14][15]

o Reactivity: It reacts with water or steam to produce toxic and corrosive gases.[15] It is
incompatible with strong oxidizing agents, strong acids, strong bases, and reducing agents.
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[12][15]

o Personal Protective Equipment (PPE): Always use in a well-ventilated area or under a
chemical fume hood.[12][13] Wear protective gloves, clothing, eye protection, and face
protection.[12][13][14]

Ethyl iodoacetate is also toxic and corrosive.[7][16] It should be handled with similar
precautions.

Conclusion

Ethyl bromoacetate and its iodo-analog are indispensable reagents in the synthesis of
pharmaceuticals and other complex organic molecules. Their well-defined reactivity, particularly
as alkylating agents in reactions like the Reformatsky reaction, provides a reliable method for
carbon-carbon bond formation. For researchers and scientists in drug development, a thorough
understanding of the properties, synthesis, and safe handling of these a-haloesters is essential
for leveraging their synthetic potential to create novel and impactful therapeutics.

References
o Ataman Kimya. ETHYL BROMOACETATE. [Link]

o New Jersey Department of Health. Common Name: ETHYL BROMOACETATE HAZARD
SUMMARY. [Link]

e NINGBO INNO PHARMCHEM CO.,LTD. Ethyl Bromoacetate as a Versatile Building Block:
Applications in Chemical Research. [Link]

o Organic Syntheses. ethyl bromoacetate. [Link]

e Google Patents.

o PrepChem.com. Preparation of ethyl iodoacetate. [Link]
» Wikipedia. Ethyl iodoacetate. [Link]

« National Cancer Institute. Nomination Background: Ethyl bromoacetate (CASRN: 105-36-2).
[Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC158590025&productDescription=ETHYL+BROMOACETATE+2.5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0856.pdf
https://www.fishersci.com/store/msds?partNumber=AC158590025&productDescription=ETHYL+BROMOACETATE+2.5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_992523201_ETHYLBROMOACETATE-CASNO-105-36-2-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC158590025&productDescription=ETHYL+BROMOACETATE+2.5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_992523201_ETHYLBROMOACETATE-CASNO-105-36-2-MSDS.pdf
https://www.merckmillipore.com/Web-AT-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-801636&DocumentType=MSD&DocumentId=801636_SDS_MT_EN.PDF&DocumentUID=519960&Language=EN&Country=MT&Origin=null
https://en.wikipedia.org/wiki/Ethyl_iodoacetate
https://www.sigmaaldrich.com/SG/en/product/aldrich/242934
https://ataman-kimya.com/ethyl-bromoacetate-p512683
https://nj.gov/health/eoh/rtkweb/documents/fs/0856.pdf
https://www.inno-pharmchem.com/news/ethyl-bromoacetate-as-a-versatile-building-block-applications-in-chemical-research-76859387.html
http://www.orgsyn.org/demo.aspx?prep=cv3p0381
https://prepchem.com/synthesis-of-ethyl-iodoacetate/
https://en.wikipedia.org/wiki/Ethyl_iodoacetate
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/bromoacetate_508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14523944?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Wikipedia. Ethyl bromoacetate. [Link]
+ 360 Market Updates. Ethyl Acetate Applications in Pharmaceuticals: An Overview. [Link]

« National Institute of Standards and Technology. Ethyl iodoacetate - the NIST WebBook.
[Link]

+ National Center for Biotechnology Information. Ethyl 2-Bromo-2-iodoacetate | C4AH6BrIO2 |
CID 56935839 - PubChem. [Link]

e Cheméo. Chemical Properties of Ethyl iodoacetate (CAS 623-48-3). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Ethyl bromoacetate - Wikipedia [en.wikipedia.org]
e 2. ETHYL BROMOACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
¢ 3. Organic Syntheses Procedure [orgsyn.org]

e 4. CN101891615A - Method for synthesizing bromoethyl acetate - Google Patents
[patents.google.com]

ntp.niehs.nih.gov [ntp.niehs.nih.gov]
nbinno.com [nbinno.com]
Ethyl iodoacetate - Wikipedia [en.wikipedia.org]

. Ethyl iodoacetate [webbook.nist.gov]

[ ]
© ©® N o o

. Ethyl iodoacetate | 623-48-3 [chemicalbook.com]
e 10. prepchem.com [prepchem.com]

e 11. Ethyl 2-Bromo-2-iodoacetate | C4H6BrIO2 | CID 56935839 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 12. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://en.wikipedia.org/wiki/Ethyl_bromoacetate
https://www.360marketupdates.com/industry-research/ethyl-acetate-applications-in-pharmaceuticals-an-overview-26856514
https://webbook.nist.gov/cgi/cbook.cgi?ID=C623483&Mask=4
https://www.benchchem.com/product/b14523944/docs?utm_src=pdf-body#introduction-the-role-of-haloesters-in-modern-synthetic-chemistry
https://pubchem.ncbi.nlm.nih.gov/compound/56935839
https://www.chemeo.com/cid/43-389-5/Ethyl-iodoacetate
https://www.benchchem.com/product/b14523944?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Ethyl_bromoacetate
https://cameochemicals.noaa.gov/chemical/3385
https://orgsyn.org/demo.aspx?prep=cv3p0381
https://patents.google.com/patent/CN101891615A/en
https://patents.google.com/patent/CN101891615A/en
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/ethylbromoacetate_508.pdf
https://www.nbinno.com/article/dye-intermediates/ethyl-bromoacetate-versatile-building-block-chemical-research-kj
https://en.wikipedia.org/wiki/Ethyl_iodoacetate
https://webbook.nist.gov/cgi/cbook.cgi?ID=623-48-3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5854000.htm
https://www.prepchem.com/synthesis-of-ethyl-iodoacetate/
https://pubchem.ncbi.nlm.nih.gov/compound/56935839
https://pubchem.ncbi.nlm.nih.gov/compound/56935839
https://www.fishersci.com/store/msds?partNumber=AC158590025&productDescription=ETHYL+BROMOACETATE+2.5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14523944?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 13. cdhfinechemical.com [cdhfinechemical.com]

e 14. merckmillipore.com [merckmillipore.com]

e 15. nj.gov [nj.gov]

e 16. Ethyl iodoacetate 98 623-48-3 [sigmaaldrich.com]

 To cite this document: BenchChem. [Introduction: The Role of a-Haloesters in Modern
Synthetic Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b14523944/docs#introduction-the-role-of-haloesters-
in-modern-synthetic-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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